RAFT-mediated polymerisation of dialkylaminoethyl methacrylates in tert-butanol†

Polymer Chemistry Pub Date: 2019-03-11 DOI: 10.1039/C8PY01803K

Abstract

Polymerisation of dialkylaminoethyl methacrylates by reversible deactivation radical polymerisation (RDRP) provides a route for the synthesis of block polymers or macro-initiators/macro-chain transfer agents for subsequent grafting onto various substrates. While ATRP and NMP can be used to polymerise these monomers, limitations have been reported. With ATRP, the monomers have a strong affinity for the copper-based catalysts, compromising the livingness of the polymerisation. Additionally, polar solvents often cannot be employed due to solubility limitations or side reactions. In the case of NMP, a comonomer (usually styrene) is necessary to achieve good control for the polymerisation of methacrylates. RAFT-mediated polymerisation offers advantages for amino-containing monomers, yielding pure homopolymers in well controlled polymerisations. In this work, we report for the first time on the polymerisation of dialkylaminotethyl methacrylates in tert-butanol, where good control and livingness were confirmed by GPC-UV-RI analysis and chain extension experiments.

Graphical abstract: RAFT-mediated polymerisation of dialkylaminoethyl methacrylates in tert-butanol
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